N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide

• Molecular Formula: C18H21IN2O3S
• Molecular Weight: 472.3 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-iodoanilino]-N-butan-2-ylacetamide
• InChI: InChI=1S/C18H21IN2O3S/c1-3-14(2)20-18(22)13-21(16-11-9-15(19)10-12-16)25(23,24)17-7-5-4-6-8-17/h4-12,14H,3,13H2,1-2H3,(H,20,22)
• InChI Key: LFVLTDWLSNFELE-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)CN(C1=CC=C(C=C1)I)S(=O)(=O)C2=CC=CC=C2

Description

N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide, also known as BIS-1, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BIS-1 is a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide has been extensively studied for its potential therapeutic applications. CK2 is overexpressed in various types of cancer, and N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide has been shown to inhibit CK2 activity and induce apoptosis in cancer cells. N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide has been shown to have anti-inflammatory properties and may be useful in treating inflammatory diseases.

Mechanism of Action

N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide selectively inhibits CK2 activity by binding to the ATP-binding site of the enzyme. This leads to a decrease in cell proliferation and an increase in apoptosis in cancer cells. N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide also inhibits the phosphorylation of tau protein, which is involved in the development of neurodegenerative diseases. The anti-inflammatory properties of N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide may be due to its ability to inhibit the activity of NF-κB, a transcription factor that regulates the expression of inflammatory cytokines.
Biochemical and Physiological Effects:
N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide inhibits cell proliferation and induces apoptosis. In neurodegenerative diseases, N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide inhibits the phosphorylation of tau protein, which is involved in the formation of neurofibrillary tangles. N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide also has anti-inflammatory properties, which may be useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide in lab experiments is its selectivity for CK2. This allows for the specific inhibition of CK2 activity without affecting other kinases. However, N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide is a relatively new compound and its long-term effects on cells and animals are not yet fully understood. Additionally, the synthesis of N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide is a multi-step process that requires expertise in organic chemistry.

Future Directions

There are many potential future directions for research on N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide. One area of research could focus on the development of more efficient synthesis methods for N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide. Another area of research could focus on the use of N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Additionally, the anti-inflammatory properties of N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide could be further explored for their potential use in treating inflammatory diseases. Overall, N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide has the potential to be a valuable tool for research in a variety of fields, and further studies are needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide involves a series of chemical reactions starting from 4-iodoaniline, which is reacted with p-toluenesulfonyl chloride to form the corresponding sulfonyl chloride. The sulfonyl chloride is then reacted with N-(sec-butyl)acetamide to form the final product, N-(sec-butyl)-2-[4-iodo(phenylsulfonyl)anilino]acetamide. The synthesis method is a multi-step process that requires expertise in organic chemistry.